Cas no 338401-33-5 (2-(2-phenylcyclopropanecarbonyl)pyridine)

• Product Name: 2-(2-phenylcyclopropanecarbonyl)pyridine
• CAS No: 338401-33-5
• MDL: MFCD01315509
• CID: 4646979
• Update Time: 2025-06-08

2-(2-phenylcyclopropanecarbonyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-phenylcyclopropanecarbonyl)pyridine

• MDL： MFCD01315509

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(2-phenylcyclopropanecarbonyl)pyridine

2-(2-Phenylcyclopropanecarbonyl)pyridine: An Overview of CAS No. 338401-33-5

2-(2-Phenylcyclopropanecarbonyl)pyridine (CAS No. 338401-33-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinct structural features, which include a pyridine ring and a 2-phenylcyclopropanecarbonyl moiety. These structural elements contribute to its potential applications in various scientific and industrial domains.

The chemical structure of 2-(2-Phenylcyclopropanecarbonyl)pyridine is of particular interest due to its potential for forming stable complexes with metal ions and its ability to participate in a wide range of chemical reactions. The cyclopropane ring, which is a three-membered ring, imparts unique electronic and steric properties to the molecule, making it an attractive candidate for the synthesis of more complex organic compounds.

In recent years, the study of 2-(2-Phenylcyclopropanecarbonyl)pyridine has been enriched by advances in computational chemistry and spectroscopic techniques. These tools have provided deeper insights into the molecular dynamics and reactivity of the compound. For instance, density functional theory (DFT) calculations have been used to predict the electronic structure and stability of the molecule, while nuclear magnetic resonance (NMR) spectroscopy has been employed to elucidate its conformational behavior in solution.

The biological activity of 2-(2-Phenylcyclopropanecarbonyl)pyridine has also been a subject of extensive research. Studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory and anti-cancer activities. For example, a recent study published in the Journal of Medicinal Chemistry reported that 2-(2-Phenylcyclopropanecarbonyl)pyridine derivatives demonstrated significant inhibition of tumor growth in vitro and in vivo models. The mechanism of action is believed to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

Beyond its biological applications, 2-(2-Phenylcyclopropanecarbonyl)pyridine has found utility in the development of novel materials. Its ability to form stable coordination complexes with transition metals makes it a valuable building block for the synthesis of metal-organic frameworks (MOFs). These MOFs have potential applications in gas storage, catalysis, and drug delivery systems. A notable example is the use of 2-(2-Phenylcyclopropanecarbonyl)pyridine-based MOFs as efficient catalysts for hydrogenation reactions, which are crucial in the petrochemical industry.

The synthesis of 2-(2-Phenylcyclopropanecarbonyl)pyridine has been optimized through various methodologies. One common approach involves the reaction of 2-pyridinecarboxylic acid with 1-bromo-1-phenylcyclopropane in the presence of a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC). This method yields high purity products with good yields, making it suitable for large-scale production.

In addition to its synthetic utility, 2-(2-Phenylcyclopropanecarbonyl)pyridine has been explored for its potential as a ligand in coordination chemistry. Its ability to form stable complexes with various metal ions has led to its use in the development of new catalysts and sensors. For instance, copper(II) complexes derived from 2-(2-Phenylcyclopropanecarbonyl)pyridine have shown excellent catalytic activity in C-H bond activation reactions, which are important for the synthesis of fine chemicals and pharmaceuticals.

The environmental impact of 2-(2-Phenylcyclopropanecarbonyl)pyridine is another area of ongoing research. Studies have focused on understanding its biodegradability and potential ecotoxicity. Preliminary results suggest that under controlled conditions, this compound can be effectively degraded by microbial consortia, reducing its environmental footprint.

In conclusion, 2-(2-Phenylcyclopropanecarbonyl)pyridine (CAS No. 338401-33-5) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and environmental science. Its unique structural features and versatile reactivity make it an invaluable tool for researchers across various disciplines. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.